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Compound of Interest

Compound Name: Ethyl 2-Fluoropropionate

Cat. No.: B136957

Ethyl 2-Fluoropropionate: Technical Support
Center

This technical support center provides essential guidelines for the safe handling and optimal
storage of ethyl 2-fluoropropionate, targeting researchers, scientists, and professionals in
drug development.

Frequently Asked Questions (FAQSs)

Q1: What is ethyl 2-fluoropropionate and what are its common applications?

Al: Ethyl 2-fluoropropionate (CAS No: 349-43-9) is a colorless to light-yellowish liquid with
the chemical formula C5H9FO2.[1] It serves as a key intermediate in the synthesis of
pharmaceuticals and agrochemicals, where the introduction of a fluorine atom can enhance
biological activity and stability.[2] It is also used as a reagent in organic synthesis and as a
solvent for lithium secondary batteries.[3]

Q2: What are the primary hazards associated with ethyl 2-fluoropropionate?

A2: Ethyl 2-fluoropropionate is classified as a flammable liquid and vapor (H226).[4][5][6] It
can be toxic if swallowed, in contact with skin, or if inhaled.[5] It is also known to cause skin
and serious eye irritation.[1][5]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling ethyl 2-fluoropropionate, it is crucial to use appropriate personal

protective equipment. This includes:

Hand Protection: Impervious gloves.
Eye Protection: Safety goggles or a face shield.

Skin and Body Protection: Impervious protective clothing and boots, as required by the
situation.

Respiratory Protection: A half or full facepiece respirator, self-contained breathing apparatus
(SCBA), or a supplied-air respirator should be used, especially where vapor or aerosol
generation is possible.[7]

Q4: How should | store ethyl 2-fluoropropionate?

A4: Ethyl 2-fluoropropionate should be stored in a tightly closed container in a cool, dry, and

dark place.[1][7] The storage area must be well-ventilated.[6] It is also important to store it

away from incompatible materials such as oxidizing agents.[7]

Troubleshooting Guide

Problem: | notice a color change in the stored ethyl 2-fluoropropionate.

Possible Cause: The appearance of ethyl 2-fluoropropionate can range from colorless to
light yellow or light orange.[6][8] A significant change in color could indicate degradation or
contamination.

Solution: Check the purity of the material using an appropriate analytical method, such as
Gas Chromatography (GC), before use. If the purity is below the required specification
(>97.0% as per some suppliers), it should be disposed of according to regulations.[6][8] To
prevent this, always store the compound in a tightly sealed container, protected from light.[9]

Problem: | suspect the purity of my ethyl 2-fluoropropionate has been compromised.

Possible Cause: Improper storage conditions, such as exposure to moisture, light, or
incompatible materials, can lead to degradation.
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e Solution: Before use, it is advisable to verify the purity of the compound. If you do not have
the facilities for in-house analysis, consider sending a sample to a certified laboratory.
Always refer to the Certificate of Analysis (COA) provided by the supplier for the
recommended storage conditions and shelf life.[9]

Quantitative Data Summary

Property Value Source
Molecular Formula C5H9FO2 [1][5]
Molecular Weight 120.12 g/mol [1][5]
Boiling Point 140-142 °C [1]
Appearance (.20I<.)rless to Light-yellowish (]l
liquid

Purity (typical) >97.0% (GC) [6][8]
Hazard Class Flammable Liquid (Category 3) [5]

Experimental Protocols: Best Practices for Handling

Objective: To ensure the safe handling of ethyl 2-fluoropropionate in a laboratory setting.

Materials:

Ethyl 2-fluoropropionate

Appropriate glassware

Fume hood

Personal Protective Equipment (see FAQS)

Spill kit (absorbent material, e.g., dry sand, earth)[7]

Procedure:
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» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS).[4] Work in a well-ventilated area, preferably within a fume hood.[7]

e Personal Protective Equipment: Don the appropriate PPE, including gloves, safety goggles,
and protective clothing.

e Dispensing: Ground and bond the container and receiving equipment to prevent static
discharge.[6] Use only non-sparking tools.[6]

e Handling: Avoid contact with skin and eyes.[4] Do not breathe vapors or mist.[7]

o Spills: In case of a small spill, absorb the material with a suitable absorbent and place itin a
closed container for disposal.[7] For larger spills, contain the spill by bunding.[7]

o Storage: After use, ensure the container is tightly closed and stored in a cool, dark, and well-
ventilated area away from heat and ignition sources.[6][7]

Visual Workflow
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Workflow for Handling and Storage of Ethyl 2-Fluoropropionate

Start: Receive Chemical

Handle in Fume Hood
(Grounding and Bonding)

Store in Tightly Closed Container Spill Occurs

Cool, Dry, Dark, Well-Ventilated Area Contain and Clean Up Spill
Away from Incompatible Materials (Use appropriate absorbent)

Dispose of Waste
(Follow Regulations)

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of ethyl 2-fluoropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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